N-(2-cyano-4,5-dimethoxyphenyl)-N'-cyclohexylthiourea

• IUPAC Name: 1-(2-cyano-4,5-dimethoxyphenyl)-3-cyclohexylthiourea
• InChI: InChI=1S/C16H21N3O2S/c1-20-14-8-11(10-17)13(9-15(14)21-2)19-16(22)18-12-6-4-3-5-7-12/h8-9,12H,3-7H2,1-2H3,(H2,18,19,22)
• InChI Key: IBDJNDFGVZHVRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C#N)NC(=S)NC2CCCCC2)OC
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

N-(2-cyano-4,5-dimethoxyphenyl)-N'-cyclohexylthiourea (CDMTU) is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a wide range of experimental settings.

Scientific Research Applications

Photoluminescent Material Development

N-(2-cyano-4,5-dimethoxyphenyl)-N'-cyclohexylthiourea and its derivatives have been explored for their potential in creating new classes of photoluminescent materials. For example, the electrooxidation of related compounds has shown to produce π-conjugated oligoaminothiophenes, which exhibit absorbance and photoluminescence properties. These findings suggest potential applications in the development of novel photoluminescent materials for various technological uses (Ekinci et al., 2000).

Antibacterial Agent Synthesis

Compounds structurally similar to this compound have been synthesized and tested for their antibacterial activities. These studies have led to the development of new 2-propenoyl hydrazines, 2-propenoylamides, and 2-thiol propenoates, suggesting the potential of this compound derivatives in creating effective antibacterial agents (El‐Ziaty & Shiba, 2007).

Enzyme Inhibition

Certain thiourea derivatives, similar in structure to this compound, have demonstrated potential as enzyme inhibitors. These compounds have been tested for their inhibitory activities against enzymes such as acetylcholinesterase and butyrylcholinesterase, indicating their possible application in treating diseases related to enzyme dysfunction (Rahman et al., 2021).

Solar Cell Applications

Derivatives of this compound, particularly those involving cyanoacrylic groups, have shown promising results in improving the efficiency of solar cells. These compounds have been engineered at the molecular level to enhance the incident photon to current conversion efficiency, suggesting a potential application in the optimization of organic solar cells (Kim et al., 2006).